(3R*,4R*)-3-isopropyl-1-{[(3-methoxyphenyl)thio]acetyl}-4-methylpyrrolidin-3-ol

• IUPAC Name: 1-[(3R,4R)-3-hydroxy-4-methyl-3-propan-2-ylpyrrolidin-1-yl]-2-(3-methoxyphenyl)sulfanylethanone
• InChI: InChI=1S/C17H25NO3S/c1-12(2)17(20)11-18(9-13(17)3)16(19)10-22-15-7-5-6-14(8-15)21-4/h5-8,12-13,20H,9-11H2,1-4H3/t13-,17-/m1/s1
• InChI Key: OCZZGXVWSUZHKU-CXAGYDPISA-N
• Canonical SMILES: CC1CN(CC1(C(C)C)O)C(=O)CSC2=CC=CC(=C2)OC
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C(C)C)O)C(=O)CSC2=CC=CC(=C2)OC
• Molecular Formula: C17H25NO3S
• Molecular Weight: 323.5 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to determine the structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, as well as its reactivity and stability.

Physical and Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, and spectral properties. These properties can give insights into how the compound behaves under different conditions.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, such as binding to receptors or inhibiting enzymes.

Safety and Hazards

The safety and hazards of a compound are extremely important, especially if the compound is intended for use in humans. This can include toxicity studies, as well as studying any potential environmental impact.